Cas no 284492-14-4 (Fmoc-3-amino-3-(2-chlorophenyl)-propionic Acid)

• Product Name: Fmoc-3-amino-3-(2-chlorophenyl)-propionic Acid
• CAS No: 284492-14-4
• MF: C₂₄H₂₀ClNO₄
• MW: 421.872905731201
• MDL: MFCD02090658
• CID: 254015
• PubChem ID: 22831635
• Update Time: 2025-10-30

Fmoc-3-amino-3-(2-chlorophenyl)-propionic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,2-chloro-b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• 3-(2-chlorophenyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• Fmoc-3-amino-3-(2-chlorophenyl)-propionic acid
• N-FMOC-3-AMINO-3-(2-CHLORO-PHENYL)-PROPIONIC ACID
• (3R)-3-(2-CHLOROPHENYL)-3-[(FLUOREN-9-YLMETHOXY)CARBONYLAMINO]PROPANOIC ACID
• 3-(2-chlorophenyl)-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
• AG-E-91326
• CTK4G1437
• MolPort-002-053-456
• N-FMOC-3-AMINO-3-(2-CHLORO-PHENYL)-PROPANOIC ACID
• J-017088
• (3R)-3-(2-chlorophenyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• Fmoc-(S)-3-Amino-3-(2-chloro-phenyl)-propionicacid
• DTXSID90628494
• 507472-15-3
• Ritropirronium
• Fmoc-(R)-3-Amino-3-(2-chloro-phenyl)-propionic acid
• 284492-14-4
• FMOC-DL-3-(2-CHLOROPHENYL)-3-AMINO-PROPIONIC ACID
• AKOS027420614
• FT-0772355
• (S)-3-(9-FLUORENYLMETHOXYCARBONYLAMINO)-3-(2-CHLORO-PHENYL)-PROPIONIC ACID?
• (3S)-3-(2-chlorophenyl)-3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic Acid
• 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(2-chlorophenyl)propanoic acid
• 3-(2-Chlorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-81054
• AS-68139
• W18418
• Fmoc-(S)-3-Amino-3-(2-chloro-phenyl)-propionic acid
• CS-0062205
• Fmoc-(S)- 3-Amino-3-(2-chlorophenyl)-propionic acid
• Boc-(S)- 3-Amino-3-(2-chlorophenyl)-propionic acid
• Fmoc-3-amino-3-(2-chlorophenyl)-propionic Acid

• MDL： MFCD02090658
• Inchi： 1S/C24H20ClNO4/c25-21-12-6-5-11-19(21)22(13-23(27)28)26-24(29)30-14-20-17-9-3-1-7-15(17)16-8-2-4-10-18(16)20/h1-12,20,22H,13-14H2,(H,26,29)(H,27,28)
• InChI Key： MHQMTMDZWLOODM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 421.10800
• Monoisotopic Mass: 421.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.336
• Boiling Point: 635.6°Cat760mmHg
• Flash Point: 338.2°C
• Refractive Index: 1.637
• PSA: 75.63000
• LogP: 5.78540

Fmoc-3-amino-3-(2-chlorophenyl)-propionic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-3-amino-3-(2-chlorophenyl)-propionic Acid

Introduction to Fmoc-3-amino-3-(2-chlorophenyl)-propionic Acid (CAS No. 284492-14-4)

Fmoc-3-amino-3-(2-chlorophenyl)-propionic Acid is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and biotechnology. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 284492-14-4, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural properties make it particularly valuable in the development of novel therapeutic agents.

The molecular structure of Fmoc-3-amino-3-(2-chlorophenyl)-propionic Acid consists of a propionic acid backbone substituted with a fluoromethylated amine group (Fmoc) and a 2-chlorophenyl side chain. This configuration imparts distinct chemical reactivity, making it an ideal candidate for peptide coupling reactions and other synthetic applications in medicinal chemistry. The presence of the Fmoc group, in particular, facilitates the solid-phase peptide synthesis (SPPS) process, which is widely employed in the production of complex peptides and proteins.

In recent years, there has been a surge in research focused on developing innovative treatments for neurological disorders. The< strong> Fmoc-3-amino-3-(2-chlorophenyl)-propionic Acid has emerged as a promising building block in this domain. Studies have demonstrated its utility in synthesizing analogs of neurotrophic factors, which are critical for maintaining neuronal health and function. For instance, researchers have utilized this compound to develop novel ligands for serotonin receptors, which play a pivotal role in mood regulation and cognitive processes.

Moreover, the< strong> Fmoc-3-amino-3-(2-chlorophenyl)-propionic Acid has shown potential in the development of targeted therapies for cancer. Its structural features allow for the design of molecules that can selectively interact with cancer cell receptors, thereby inhibiting tumor growth and proliferation. Preliminary studies indicate that derivatives of this compound exhibit significant anti-proliferative effects on various cancer cell lines while maintaining low toxicity towards healthy cells. This selective toxicity is a critical factor in the development of effective anticancer agents.

The< strong> Fmoc-3-amino-3-(2-chlorophenyl)-propionic Acid is also being explored for its role in drug delivery systems. Its ability to form stable complexes with other therapeutic agents enhances drug solubility and bioavailability, thereby improving therapeutic efficacy. Researchers are investigating its use as a carrier molecule for poorly soluble drugs, aiming to develop more effective treatment regimens for chronic diseases.

The synthesis of< strong> Fmoc-3-amino-3-(2-chlorophenyl)-propionic Acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, are often employed to achieve high yields and purity. The growing demand for this compound has led to the development of more efficient synthetic routes, ensuring its availability for industrial applications.

The< strong> Fmoc-3-amino-3-(2-chlorophenyl)-propionic Acid is characterized by several key physicochemical properties that make it suitable for various applications. Its melting point, solubility profile, and stability under different conditions are well-documented and have been optimized for industrial-scale production. These properties ensure consistent quality and performance across different formulations and applications.

In conclusion, the< strong> Fmoc-3-amino-3-(2-chlorophenyl)-propionic Acid (CAS No. 284492-14-4) is a versatile and highly valuable compound in pharmaceutical research and biotechnology. Its unique structural features and reactivity make it an indispensable tool in the synthesis of bioactive molecules targeting neurological disorders, cancer, and other diseases. As research continues to uncover new applications for this compound, its significance in drug development is expected to grow even further.